Cas no 115457-83-5 (Methyl-6-O-(n-heptylcarboxyl)-a-D-glucopyranoside)

• Product Name: Methyl-6-O-(n-heptylcarboxyl)-a-D-glucopyranoside
• CAS No: 115457-83-5
• MF: C₁₅H₂₉NO₇
• MW: 335.39326
• MDL: MFCD32671727
• CID: 143565
• Update Time: 2024-11-08

Methyl-6-O-(n-heptylcarboxyl)-a-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• [(2R,3S,4S,5R,6S)-3,4,5-trihydroxy-6-methoxyoxan-2-yl]methyl N-heptylcarbamate
• 6-O-(N-Heptylcarbamoyl)methylglucoside
• 6-O-(N-Heptylcarbamoyl)-methyl-α-D-glucopyranoside
• Hecameg
• 6-O-(N-Heptylcarbamoyl)-methyl-a-D-glucopyranoside
• Anameg 7
• Methyl 6-O-(N-heptylcarbamoyl)-a-D-glucopyranoside
• HECAMEG(R)
• Hecameg (Vegatec)
• methyl heptylcarbamate
• methyl 6-o-(n-heptylcarbamoyl)-α-d-glucopyranoside
• 6-O-(N-HEPTYLCARBAMOYL)METHYL-ALPHA-GLUCOPYRANOSIDE
• Detergent Screening Solution 08
• Fluka kit no 66317
• Detergent Screening Solution 08/Fluka kit no 66317
• -3,4,5-Trihydroxy-6-methoxytetrahydro-2H-pyran-2-yl)
• Methyl-6-O-(n-heptylcarboxyl)-a-D-glucopyranoside

• MDL： MFCD32671727
• Inchi： 1S/C15H29NO7/c1-3-4-5-6-7-8-16-15(20)22-9-10-11(17)12(18)13(19)14(21-2)23-10/h10-14,17-19H,3-9H2,1-2H3,(H,16,20)/t10-,11-,12+,13-,14+/m1/s1
• InChI Key： XPIVOYOQXKNYHA-RGDJUOJXSA-N
• SMILES： CCCCCCCNC(OC[C@@H]1[C@@H](O)[C@H](O)[C@@H](O)[C@H](O1)OC)=O

Computed Properties

• Exact Mass: 335.19400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 11
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.7
• Topological Polar Surface Area: 118

Experimental Properties

• Color/Form: White powder
• Density: 1.229 g/cm3
• Melting Point: 103-105 °C
• Boiling Point: 472.03°C (rough estimate)
• Refractive Index: 1.4460 (estimate)
• Solubility: H2O: 10 mg/mL, clear, colorless
• PSA: 117.48000
• LogP: 0.52790
• Solubility: water
• Merck: 13,4636
• Specific Rotation: D22 +89 ±2° (c = 9.42 x 10-3 in water)
• Optical Activity: [α]20/D +101°

Methyl-6-O-(n-heptylcarboxyl)-a-D-glucopyranoside Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S24/25; S36; S26
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S24/25
• Storage Condition：2-8°C

Related Categories

• Other Chemical additives Functional Additives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents